N-benzyl-N-(4-chlorobenzo[d]thiazol-2-yl)-2-(methylsulfonyl)benzamide

• IUPAC Name: N-benzyl-N-(4-chloro-1,3-benzothiazol-2-yl)-2-methylsulfonylbenzamide
• InChI: InChI=1S/C22H17ClN2O3S2/c1-30(27,28)19-13-6-5-10-16(19)21(26)25(14-15-8-3-2-4-9-15)22-24-20-17(23)11-7-12-18(20)29-22/h2-13H,14H2,1H3
• InChI Key: MPPQCRPWYKQQFU-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC=C1C(=O)N(CC2=CC=CC=C2)C3=NC4=C(S3)C=CC=C4Cl
• Molecular Formula: C22H17ClN2O3S2
• Molecular Weight: 457.0 g/mol

Description

N-benzyl-N-(4-chlorobenzo[d]thiazol-2-yl)-2-(methylsulfonyl)benzamide, also known as BCTMB, is a chemical compound that has been extensively studied for its potential use in scientific research. BCTMB belongs to a class of compounds known as benzothiazoles, which have been shown to possess a range of biological activities.

Scientific Research Applications

Synthesis and Electrophysiological Activity

N-substituted imidazolylbenzamides and benzene-sulfonamides, structurally similar to the compound of interest, have been synthesized and evaluated for their cardiac electrophysiological activity. Some of these compounds exhibit potency comparable to known class III agents, indicating their potential as selective treatments for arrhythmias (Morgan et al., 1990).

Anticancer Agents

Derivatives of indapamide, resembling the chemical structure , have shown pro-apoptotic activity against melanoma cell lines, with one compound exhibiting significant growth inhibition. This indicates the potential of these derivatives as anticancer agents (Yılmaz et al., 2015).

Antimicrobial and Antifungal Action

Compounds related to the subject compound have been studied for their antimicrobial and antifungal activities. These studies have identified substances with high antimicrobial activity, promising for further exploration in combating infectious diseases (Sych et al., 2019).

Inhibitors of COVID-19 and Antimalarial Activity

Research on sulfonamide derivatives has included investigations into their reactivity and potential as antimalarial agents, with some studies extending to evaluate their applicability against COVID-19. These findings highlight the versatility of sulfonamide compounds in addressing both traditional and emerging health threats (Fahim & Ismael, 2021).

Na+/H+ Antiporter Inhibitors

The development of benzoylguanidines as Na+/H+ exchanger inhibitors for the treatment of acute myocardial infarction showcases another dimension of application. This research demonstrates the importance of chemical modifications in enhancing the efficacy and specificity of therapeutic agents (Baumgarth et al., 1997).